Cas no 1805516-63-5 (Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate
• CAS No: 1805516-63-5
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 4953246
• Update Time: 2025-08-03

Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate

• Inchi： 1S/C11H9F2NO2/c1-6-3-4-7(11(15)16-2)8(5-14)9(6)10(12)13/h3-4,10H,1-2H3
• InChI Key： IBJKMCGGBDEALL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)OC)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate

Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate (CAS No. 1805516-63-5): A Comprehensive Overview

Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate (CAS No. 1805516-63-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a methyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity and reactivity. The presence of the cyano group enhances the compound's ability to interact with biological targets, while the difluoromethyl and methyl groups contribute to its stability and lipophilicity.

In recent years, there has been a surge in research focused on identifying and developing new compounds with potential therapeutic applications. Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have demonstrated that such structural motifs can influence the pharmacokinetic and pharmacodynamic properties of drugs, making them attractive for further exploration.

One of the most compelling aspects of Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate is its potential in drug discovery. The compound's unique chemical profile suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary studies have indicated that derivatives of this compound may have potential in targeting enzymes associated with inflammatory responses and metabolic disorders. These findings are particularly intriguing given the increasing emphasis on developing targeted therapies that address specific disease mechanisms.

The synthesis of Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework accurately. The efficiency and scalability of these synthetic routes are critical for producing sufficient quantities of the compound for both research and potential commercial applications.

In addition to its pharmaceutical potential, Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate has shown promise in agrochemical research. The compound's structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific pests while minimizing environmental impact. The use of fluorinated compounds in agrochemicals has gained traction due to their enhanced efficacy and stability compared to traditional chemical agents.

The toxicological profile of Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate is another area of active investigation. Comprehensive safety assessments are essential to ensure that the compound is safe for use in both laboratory settings and potential industrial applications. These studies typically involve evaluating acute toxicity, chronic exposure effects, and potential interactions with biological systems. Understanding the toxicological properties of this compound is crucial for guiding its safe handling and application.

The future directions for research on Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate are multifaceted. Further exploration into its biological activity will be key to unlocking its full therapeutic potential. Additionally, optimizing synthetic routes for large-scale production will be essential for commercial viability. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new applications for this versatile compound.

In conclusion, Methyl 2-cyano-3-difluoromethyl-4-methylbenzoate (CAS No. 1805516-63-5) represents a fascinating subject of study with significant implications in pharmaceuticals and agrochemicals. Its unique structural features and promising biological activity position it as a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents and sustainable agricultural solutions.